3-(2,3,4a,5,6,7,8,8a-Octahydrobenzo[b][1,4]oxazin-4-ylmethyl)-3-azatricyclo[4.2.1.02,5]nonan-4-one

• IUPAC Name: 3-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-ylmethyl)-3-azatricyclo[4.2.1.02,5]nonan-4-one
• InChI: InChI=1S/C17H26N2O2/c20-17-15-11-5-6-12(9-11)16(15)19(17)10-18-7-8-21-14-4-2-1-3-13(14)18/h11-16H,1-10H2
• InChI Key: BQHVNZZAYVRCGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)N(CCO2)CN3C4C5CCC(C5)C4C3=O
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

3-(2,3,4a,5,6,7,8,8a-Octahydrobenzo[b][1,4]oxazin-4-ylmethyl)-3-azatricyclo[4.2.1.02,5]nonan-4-one is a useful research compound. Its molecular formula is C17H26N2O2 and its molecular weight is 290.407. The purity is usually 95%.
BenchChem offers high-quality 3-(2,3,4a,5,6,7,8,8a-Octahydrobenzo[b][1,4]oxazin-4-ylmethyl)-3-azatricyclo[4.2.1.02,5]nonan-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,3,4a,5,6,7,8,8a-Octahydrobenzo[b][1,4]oxazin-4-ylmethyl)-3-azatricyclo[4.2.1.02,5]nonan-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Aerobic Oxidative Synthesis

A noteworthy approach in the field of organic synthesis involves the ABNO-catalyzed aerobic oxidative synthesis of 2-substituted 4H-3,1-benzoxazines, showcasing the utility of benzoxazine derivatives in synthesizing heterocyclic compounds. This methodology emphasizes the diversity of chemical reactions achievable with benzoxazine and related structures, potentially offering a foundation for researching the synthesis pathways of complex molecules like the specified compound (Jiaqi Ma et al., 2017).

Antiprotozoal and Antiplasmodial Activities

Research into bicyclic amines derived from modifications of similar structures has demonstrated significant antiprotozoal and antiplasmodial activities. This line of investigation highlights the potential of bicyclic and tricyclic compounds in developing therapeutic agents against parasitic diseases, suggesting that similar structures could be explored for their biological activities (R. Weis et al., 2008).

Spectroscopic Studies

Spectroscopic studies on compounds like 4,8-bis(2-Hydroxybenzyl)-cis-octahydro[1,4]-oxazino[3,2-b]-1,4-oxazine provide insights into the structural characteristics of heterocyclic compounds. Understanding these characteristics can guide the synthesis and functionalization of similar complex molecules for various scientific applications, including material science and catalysis (Yongshu Xie et al., 2003).

Antimicrobial Activities

The development of antimicrobial agents from benzoxazine derivatives illustrates the biological relevance of heterocyclic compounds. Research in this area could serve as a template for studying the antimicrobial potential of the specified compound, given the structural similarities and the importance of novel antimicrobial compounds in addressing resistance issues (Vikas Padalkar et al., 2014).

Bio-Based Materials

The synthesis of bio-based benzoxazines and their copolymerization studies represent an emerging area in material science, focusing on sustainable and environmentally friendly materials. This research avenue could provide a framework for exploring the use of complex heterocyclic compounds in creating new materials with desirable properties for various applications (CaiFei Wang et al., 2012).